N-[4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• IUPAC Name: N-[4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C19H13N3O3S2/c23-17(11-5-6-14-15(9-11)25-8-7-24-14)22-19-21-13(10-26-19)18-20-12-3-1-2-4-16(12)27-18/h1-6,9-10H,7-8H2,(H,21,22,23)
• InChI Key: RVVBIYFYRKLZTJ-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C(=O)NC3=NC(=CS3)C4=NC5=CC=CC=C5S4
• Molecular Formula: C19H13N3O3S2
• Molecular Weight: 395.5 g/mol

Description

The compound “N-[4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide” is a complex organic molecule. It contains a benzothiazole moiety, which is a heterocyclic compound with a five-membered C3NS ring fused to a benzene ring. Benzothiazoles are known for their wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant properties.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives has been studied using techniques like single-crystal X-ray diffraction, Hirshfeld surface analysis, and PIXEL calculations. These studies provide insights into the molecular orientation, electrostatic potential surfaces, and intermolecular interactions that contribute to the stability of these compounds.

Scientific Research Applications

Optical Materials and Sensors

• Hydrazonylsulfones, including this compound, have been studied as optical materials. .
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Biological Potential

• Researchers have explored the biological activity of hydrazonylsulfones. While specific studies on this compound are limited, related analogs have shown potential in various areas:
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Metal Extraction Ligands

• The compound’s unique structure suggests it could serve as a ligand for metal extraction processes. .

Adsorbents for Heavy Metals

• Hydrazonylsulfones, including this compound, have been investigated as adsorbents for heavy metals. .

Matrix Components in Inert Coatings

• These compounds find use as components in inert coatings. .

Dispersing Dyes

• The compound can serve as a dispersant for dyes. .

Future Directions

Benzothiazoles and their derivatives continue to be a focus of research due to their wide range of biological activities and potential applications in medicine. Future research may focus on the design and synthesis of new benzothiazole derivatives with enhanced biological activity, as well as further exploration of their mechanisms of action.

Mechanism of Action

Target of Action

Benzothiazole derivatives have been found to exhibit potent anti-tubercular activity . They have been discussed against the target DprE1 in search of a potent inhibitor with enhanced anti-tubercular activity .

Mode of Action

tuberculosis . The inhibitory concentrations of the newly synthesized molecules were compared with the standard reference drugs .

Biochemical Pathways

Benzothiazole derivatives have been found to have significant effects on various biochemical pathways related to their anti-tubercular activity .

Pharmacokinetics

Benzothiazole derivatives have been found to have favorable pharmacokinetic profiles .

Result of Action

Benzothiazole derivatives have been found to have potent anti-tubercular activity .

Action Environment

Benzothiazole derivatives have been found to have potent activity in various environments .